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Compound of Interest

Compound Name: N-Methyl-N-formylhydrazine

Cat. No.: B129408

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of N-
Methyl-N-formylhydrazine (CAS No. 758-17-8), a suspected carcinogen.[1] Adherence to
these procedures is essential to minimize exposure and ensure a safe laboratory environment.

Hazard Summary

N-Methyl-N-formylhydrazine is a toxic compound and a suspected carcinogen with
experimental carcinogenic data.[1] It is poisonous by ingestion and may cause respiratory
irritation upon inhalation.[2] The chemical and toxicological properties have not been thoroughly
investigated.[2] It is also a flammable material.[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure to N-Methyl-N-
formylhydrazine. The following table summarizes the recommended PPE. Since specific
permeation data for N-Methyl-N-formylhydrazine is not readily available, recommendations
are based on guidelines for handling hydrazines and other carcinogenic chemicals. It is crucial
to consult the specific Safety Data Sheet (SDS) for the product in use.[3]
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PPE Category Item Specification

Wear double gloves. Use
disposable nitrile gloves
(minimum 4mil thickness) as
the inner layer. For the outer
layer, butyl rubber or Viton®
Hand Protection Gloves gloves are recommended for
handling hydrazines.[3][4]
Always inspect gloves for
integrity before use and use
proper removal techniques to

avoid skin contact.[2]

Chemical splash goggles are

required. When there is a
Eye Protection Safety Eyewear significant risk of splashing, a

face shield should be worn in

addition to goggles.[3]

For nuisance exposures, a
NIOSH-approved P95 (US) or
P1 (EU EN 143) particle
respirator may be used. For
higher-level protection, a
NIOSH-approved air-purifying
respirator (APR) with organic
vapor/acid gas (OV/AG)
Respiratory Protection Respirator cartridges (e.g., 3M 6000
series with 6003 or 60926
cartridges) is recommended.[3]
[51[6][7] In situations with the
potential for high
concentrations, a full-face
supplied-air respirator or a self-
contained breathing apparatus
(SCBA) should be used.[8]
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A lab coat must be worn.[3]
For procedures with a higher
risk of splashes or spills,
Body Protection Protective Clothing impervious clothing such as a
chemical-resistant apron or
coveralls (e.g., Tychem®) is

required.[2]

Closed-toe shoes are
mandatory in the laboratory.
) For large-scale operations or
Foot Protection Footwear ) ]
spill response, chemical-
resistant boots should be

worn.[3]

Occupational Exposure Limits

There are no specific OSHA PEL or ACGIH TLV values established for N-Methyl-N-
formylhydrazine. However, due to its structural similarity to and hydrolysis to methylhydrazine,
the exposure limits for methylhydrazine should be considered as a conservative guide.[9]

Organization Exposure Limit Value

Permissible Exposure Limit
OSHA N 0.2 ppm (0.35 mg/m3)[10]
(PEL) - Ceiling

Recommended Exposure Limit
NIOSH - ) 0.04 ppm (0.08 mg/m3)[10]
(REL) - Ceiling (120 minutes)

Threshold Limit Value (TLV) -

ACGIH _ _ 0.01 ppm[11]
Time-Weighted Average (TWA)

Note: Methylhydrazine is classified as a potential occupational carcinogen by NIOSH and a
confirmed animal carcinogen with unknown relevance to humans (A3) by ACGIH.[10][11]

Operational Plan: Handling and Storage
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Designated Area: All work with N-Methyl-N-formylhydrazine must be conducted in a
designated area, such as a chemical fume hood, that is clearly marked with warning signs.[8]
[12][13]

Engineering Controls: A properly functioning chemical fume hood is the primary engineering
control to minimize inhalation exposure.[3][8] For weighing solids, a vented balance enclosure
should be used.[13]

Storage: Store N-Methyl-N-formylhydrazine in a cool, dry, and well-ventilated area,
segregated from incompatible materials such as oxidizing agents.[8] The container must be
tightly closed and clearly labeled.[8]

Experimental Protocol: Use of N-Methyl-N-
formylhydrazine in the Synthesis of Marbofloxacin

N-Methyl-N-formylhydrazine is a known reagent in the synthesis of the veterinary antibiotic
Marbofloxacin. The following is a generalized procedure based on available literature. This is
not a substitute for a validated, laboratory-specific protocol and risk assessment.

Materials:

Compound of Formula (V) (precursor)
o Toluene

¢ N-methylpiperazine

e Triethylamine

e N-Methyl-N-formylhydrazine

o Purified water

¢ Potassium hydroxide

e Hydrochloric acid
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¢ Dichloromethane

e Anhydrous sodium sulfate

Procedure:

In a chemical fume hood, charge a reaction flask with toluene, N-methylpiperazine, and
triethylamine.

» With stirring, add the precursor compound (Formula V).

» Heat the mixture to reflux and maintain for 8-12 hours.

e Cool the reaction mixture to room temperature.

e Add purified water and potassium hydroxide.

» Heat the mixture to 60-90°C and maintain for 3-5 hours.

e Cool the mixture to 20-25°C and separate the aqueous phase.

e Adjust the pH of the aqueous phase to 6.8-7.2 with hydrochloric acid.
» Extract the product with dichloromethane.

e Dry the organic phase with anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to yield the intermediate product.[14]

Disposal Plan

Waste Segregation and Collection: All materials contaminated with N-Methyl-N-
formylhydrazine, including empty containers, pipette tips, gloves, and absorbent pads, must
be collected as hazardous waste.[12]

Disposal Method: The recommended disposal method for N-Methyl-N-formylhydrazine is
incineration in a chemical incinerator equipped with an afterburner and scrubber.[2] This should
be carried out by a licensed professional waste disposal service.[2] Do not dispose of this
chemical down the drain.[2]
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Emergency Procedures

Spills:
o Evacuate the immediate area and alert others.

« If the spill is large or you are not trained to handle it, contact your institution's emergency
response team.

» For small spills within a chemical fume hood, use an absorbent material to contain the spill.

o Collect the absorbent material and any contaminated items in a sealed container for
hazardous waste disposal.

» Decontaminate the area with an appropriate cleaning agent.
Exposure:

 Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration.
Seek immediate medical attention.[3]

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek medical attention.[3]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[3]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.[3]
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Workflow for Handling N-Methyl-N-formylhydrazine
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Disposal
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Caption: Logical workflow for handling N-Methyl-N-formylhydrazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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